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An objective comparison of Time-of-Flight, Field-Effect Transistor, and Space-Charge-Limited

Current techniques for the accurate determination of charge carrier mobility in pentacene, a

key organic semiconductor.

The charge carrier mobility of pentacene, a leading organic semiconductor, is a critical

parameter governing the performance of organic electronic devices. Accurate and reliable

measurement of this property is paramount for materials characterization, device optimization,

and the development of novel applications. This guide provides a comprehensive comparison

of three widely used techniques for measuring charge carrier mobility in pentacene: Time-of-

Flight (ToF), Field-Effect Transistor (FET), and Space-Charge-Limited Current (SCLC). We

present a summary of reported mobility values, detailed experimental protocols, and a

discussion of the factors influencing the measurements to facilitate a robust cross-validation of

results.

Comparative Analysis of Pentacene Mobility
The selection of a mobility measurement technique is contingent on the specific research

question, including the direction of charge transport to be probed (in-plane versus out-of-plane)

and the charge carrier density regime of interest.[1] The table below summarizes typical hole

mobility values for pentacene thin films and single crystals obtained by ToF, FET, and SCLC

methods, highlighting the variability in reported values which underscores the importance of

cross-validation.
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Measurement
Technique

Mobility
(cm²/Vs)

Crystal/Film
Type

Key
Experimental
Conditions

Reference

Time-of-Flight

(ToF)
10⁻² - 10⁻¹ Thin Film

Voltage step

applied to an

OFET structure

[2]

Field-Effect

Transistor (FET)
0.22 - 1.0 Thin Film

Supersonic

molecular beam

deposition,

varied kinetic

energy

[3]

Field-Effect

Transistor (FET)
~0.7 Thin Film

Photoreactive

interfacial layer,

dendritic grain

growth

[4]

Field-Effect

Transistor (FET)
0.19 - 0.36 Thin Film

Thermal

annealing at

50°C

[5]

Space-Charge-

Limited Current

(SCLC)

~1.0 Single Crystal

Comparison of

1D and 2D

transport models

[6][7]

Time-of-Flight

(ToF)
> 0.7 Thin Film

Time-resolved

microwave

conductivity

(TRMC)

[8]

Principles and Experimental Protocols
A thorough understanding of the experimental methodologies is crucial for interpreting and

comparing mobility data.

Time-of-Flight (ToF)
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The ToF technique directly measures the transit time of a packet of photogenerated charge

carriers across the thickness of a material under an applied electric field.[1] This method

provides the charge carrier mobility perpendicular to the substrate, often referred to as the out-

of-plane mobility.[1] A variation of this technique can be applied to an OFET structure to

measure the in-plane mobility.[2]

Sample Preparation

Measurement

Pentacene Film Deposition (>1 µm) Transparent Top Electrode

Pulsed Laser Excitation

Bottom Electrode

Apply Voltage Bias Measure Current Transient Determine Transit Time (τt) Calculate Mobility (µ = d² / (Vτt))

Device Fabrication

Electrical Characterization

Gate Electrode/Dielectric Pentacene Deposition (30-50 nm) Source/Drain Electrode Deposition

Sweep Gate Voltage (V_G) Apply Source-Drain Voltage (V_SD) Measure Source-Drain Current (I_SD) Plot Transfer/Output Characteristics Extract Mobility from Saturation/Linear Regime
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Device Fabrication

I-V Measurement

Substrate with Bottom Electrode Pentacene Deposition (100-500 nm) Top Electrode Deposition

Sweep Voltage (V) Measure Current (I) Plot I-V Curve Identify SCLC Regime (I ∝ V²) Calculate Mobility (J = (9/8)ε₀εᵣµ(V²/L³))

Pentacene Material

ToF Measurement
(Out-of-Plane)

FET Measurement
(In-Plane)

SCLC Measurement
(Bulk)

µ_ToF µ_FET µ_SCLC

Comparative Analysis

Validated Mobility Range

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/pdf/Measuring_Charge_Carrier_Mobility_in_Benzo_a_pentacene_Films_Application_Notes_and_Protocols.pdf
https://pubs.aip.org/aip/jap/article/104/8/084519/343842/Time-of-flight-mobility-measurements-in-organic
https://pubs.aip.org/aip/apl/article/88/13/132106/330901/Controlling-field-effect-mobility-in-pentacene
https://pubs.aip.org/aip/apl/article/96/21/213303/338537/Photochemical-control-of-the-carrier-mobility-in
https://www.mdpi.com/2673-4591/110/1/5
https://pubs.aip.org/aip/apl/article/88/12/122101/331540/Crossover-from-one-to-two-dimensional-space-charge
https://pubs.aip.org/jap/article/95/3/1196/770966
https://pubs.aip.org/aip/jap/article-abstract/100/2/023703/144921
https://www.benchchem.com/product/b032325#cross-validation-of-mobility-measurements-in-pentacene
https://www.benchchem.com/product/b032325#cross-validation-of-mobility-measurements-in-pentacene
https://www.benchchem.com/product/b032325#cross-validation-of-mobility-measurements-in-pentacene
https://www.benchchem.com/product/b032325#cross-validation-of-mobility-measurements-in-pentacene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b032325?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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